Cas no 1499730-57-2 (Thietan-3-ylmethanol)

• Product Name: Thietan-3-ylmethanol
• CAS No: 1499730-57-2
• MF: C₄H₈OS
• MW: 104.170720100403
• MDL: MFCD26959078
• CID: 2094291
• PubChem ID: 21900837
• Update Time: 2025-06-08

Thietan-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• Thietan-3-ylmethanol

• MDL： MFCD26959078
• Inchi： 1S/C4H8OS/c5-1-4-2-6-3-4/h4-5H,1-3H2
• InChI Key： WTRVLKQKYDECIP-UHFFFAOYSA-N
• SMILES： S1CC(CO)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thietanes

Additional information on Thietan-3-ylmethanol

Thietan-3-ylmethanol (CAS No. 1499730-57-2): A Comprehensive Overview

Thietan-3-ylmethanol, identified by the Chemical Abstracts Service Number (CAS No.) 1499730-57-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic alcohol has garnered attention due to its unique structural properties and potential applications in drug development and synthetic chemistry.

The molecular structure of Thietan-3-ylmethanol consists of a thietane ring system substituted with a hydroxymethyl group at the 3-position. This configuration imparts distinct reactivity and functionalization possibilities, making it a valuable intermediate in the synthesis of more complex molecules. The thietane ring, a sulfur-containing five-membered heterocycle, is known for its stability and versatility in various chemical transformations.

In recent years, there has been growing interest in exploring the pharmacological properties of thietane derivatives. Studies have demonstrated that compounds featuring the thietan scaffold can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. The hydroxymethyl group in Thietan-3-ylmethanol provides a nucleophilic site for further functionalization, enabling the design of novel drug candidates with enhanced efficacy and reduced side effects.

One of the most compelling aspects of Thietan-3-ylmethanol is its role as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop new therapeutic agents targeting various diseases. For instance, derivatives of thietan have shown promise in inhibiting specific enzymes involved in cancer progression. The ability to modify the hydroxymethyl group allows for the creation of diverse analogs, each with tailored properties to optimize pharmacokinetic profiles.

The synthesis of Thietan-3-ylmethanol involves multi-step organic reactions that highlight the compound's synthetic utility. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the hydroxymethyl group at the 3-position of the thietane ring. These synthetic strategies often employ transition metal catalysts to enhance reaction efficiency and selectivity.

Recent advancements in computational chemistry have further facilitated the study of Thietan-3-ylmethanol. Molecular modeling techniques allow researchers to predict the behavior of this compound in different environments, aiding in the design of experiments and optimization of synthetic pathways. Additionally, computational methods have been used to screen large libraries of thietane derivatives for potential drug candidates, accelerating the discovery process.

The biological activity of Thietan-3-ylmethanol and its derivatives has been extensively studied in vitro and in vivo. Preclinical trials have shown that certain thietane-based compounds exhibit significant therapeutic potential. For example, some derivatives have demonstrated inhibitory effects on kinases and other enzymes critical for tumor growth. These findings have spurred interest in developing next-generation drugs based on thietane scaffolds.

In conclusion, Thietan-3-ylmethanol (CAS No. 1499730-57-2) is a versatile compound with substantial potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for thietane derivatives, compounds like Thietan-3-ylmethanol are poised to play a crucial role in shaping future therapeutic strategies.